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Compound of Interest

5-Amino-1-naphthalenesulfonic
Compound Name: d
aci

Cat. No.: B124032

A Technical Guide to the Safe Handling of 5-Amino-
1-naphthalenesulfonic Acid

Introduction

5-Amino-1-naphthalenesulfonic acid (CAS No. 84-89-9), also known as Laurent's acid, is a
chemical intermediate primarily used in the synthesis of acid and reactive dyes.[1][2] Its
molecular formula is CI10H9NOSS, with a molecular weight of 223.25 g/mol .[3] This document
serves as an in-depth technical guide for researchers, scientists, and drug development
professionals, outlining the critical safety data, handling precautions, and emergency
procedures associated with this compound. Adherence to these guidelines is essential to
ensure a safe laboratory environment.

Physical and Chemical Properties

The physical and chemical properties of 5-Amino-1-naphthalenesulfonic acid are
summarized below. These characteristics are crucial for understanding its behavior under
various laboratory conditions. The compound typically appears as a powder or crystal, ranging
in color from purple to dark red.[1][3] It is soluble in hot water and only slightly soluble in cold
water.[1][2]
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Property Value Source

Molecular Formula C10H9NO3S [11[3]

Molecular Weight 223.25 g/mol [2][3]
Purple to Dark purple to Dark

Appearance [11[3]
red powder/crystal

Melting Point >300°C [11[3114]

Boiling Point ~220°C (rough estimate) [11[3]114]

) ~1.3588 g/cm? (rough
Density [1][3]14]

estimate)

Water Solubility

Soluble in hot water; 1 part in

950 parts cold water

[1](2]

pKa

3.69 at 25°C

[3]4]

Hazard Identification and Classification

5-Amino-1-naphthalenesulfonic acid is classified as a hazardous substance. It is harmful if

swallowed, inhaled, or in contact with skin and can cause severe skin burns and eye damage.

GHS Classification:

o Acute Toxicity, Dermal (Category 4)[5]

» Skin Corrosion (Category 1B)[6]

o Serious Eye Damage (Category 1)[6]

The signal word associated with this level of hazard is "Danger".[5]
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Hazard Identification

Causes severe skin burns
Chemical Identity: leads to identification of and eye damage (H314)

5-Amino-1-naphthalenesulfonic acid Harmful if swallowed or

in contact with skin (H302+H312)

requires

Signal Word:

Danger

Communication & Action

Required PPE:
Gloves, Goggles,
Face Shield,
Protective Clothing

Handling Protocols: Emergency Response:
Use in Fume Hood, See First Aid & Spill
Avoid Dust Formation Procedures
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Review SDS for
Specific Hazards

Don Appropriate PPE

(Gloves, Goggles, Lab Coat)

Verify Fume Hood
is Operational

Handle Chemical
(Weigh, transfer, react)
- Avoid creating dust

Clean Work Area &
Decontaminate Equipment

Dispose of Waste in
Designated Container

Doff PPE Correctly

Wash Hands Thoroughly
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Exposure Event

Remove clothing
Rinse with water for 15+ min

Inhalation?

Rinse with water for 15+ min
Remove contact lenses

Move to fresh air
Provide artificial respiration
if needed

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Amino-1-naphthalenesulfonic acid safety data sheet
and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124032#5-amino-1-naphthalenesulfonic-acid-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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